1-(5-Bromo-2-chlorobenzyl)-3-methylurea

• Molecular Formula: C9H10BrClN2O
• Molecular Weight: 277.54 g/mol
• IUPAC Name: 1-[(5-bromo-2-chlorophenyl)methyl]-3-methylurea
• InChI: InChI=1S/C9H10BrClN2O/c1-12-9(14)13-5-6-4-7(10)2-3-8(6)11/h2-4H,5H2,1H3,(H2,12,13,14)
• InChI Key: XBRBDBFQOPEAHA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NCC1=C(C=CC(=C1)Br)Cl

Description

1-(5-Bromo-2-chlorobenzyl)-3-methylurea is a useful research compound. Its molecular formula is C9H10BrClN2O and its molecular weight is 277.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-chlorobenzenemethanamine (i.e. the product of Synthesis Example 2, Step A) (1.3 g, 5.5 mmol) in dichloromethane (25 mL) at 0° C. was added carbonyl diimidazole (1.4 g, 8.6 mmol). The reaction mixture was stirred at room temperature for 1 h. Then the reaction mixture was cooled to 0° C., a solution of methylamine in THF (2 M, 3.0 mL, 6.0 mmol) was added, and the reaction mixture was stirred at room temperature for 4 h. The reaction mixture was filtered, and the solid residue was washed with pentane to provide the title product (1.0 g).